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Compound of Interest

Compound Name: Benzyl succinimido carbonate

Cat. No.: B554293 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Benzyl succinimido carbonate (Z-OSu), a common reagent for

amine protection.[1][2] Adherence to these protocols is crucial for protecting personnel and

maintaining experimental integrity.

Essential Safety and Handling at a Glance
Benzyl succinimido carbonate is not classified as a hazardous substance or mixture under

GHS criteria according to most suppliers.[3] However, some reports indicate it may cause skin,

eye, and respiratory irritation.[4] Therefore, following standard laboratory safety protocols is

essential.
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Property Value Citations

Molecular Formula C12H11NO5 [3][4]

Molecular Weight 249.22 g/mol [1][4]

Appearance White powder/solid [1][3]

Melting Point 80-82 °C (176-180 °F) [1][3]

Occupational Exposure Limits No data available [3][5]

Personal Protective Equipment (PPE): Your First
Line of Defense
While Benzyl succinimido carbonate is not classified as hazardous, direct contact should

always be avoided through the use of appropriate PPE.
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PPE Type Specification Citations

Eye/Face Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US)

standards.

[3][5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use and

disposed of properly after.

[3][5]

Body Protection

Standard laboratory coat. For

larger quantities, consider

fire/flame resistant and

impervious clothing.

[3][5]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust formation is

likely or exposure limits are

exceeded, a full-face respirator

or a dust mask (type N95) is

recommended.

[5]

Step-by-Step Operational Plan: From Receipt to
Disposal
Following a structured workflow is critical for minimizing risks and ensuring the efficient use of

Benzyl succinimido carbonate.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated area.[5]

2. Handling and Experimental Use:
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Environment: Handle the compound in a well-ventilated area.[5] For procedures that may

generate dust, use a chemical fume hood.[3]

Preparation: Avoid the formation of dust and aerosols.[5] Use non-sparking tools to prevent

fire caused by electrostatic discharge.[5]

Reactivity: Benzyl succinimido carbonate is incompatible with strong oxidizing agents.[3] It

is commonly used to introduce the Cbz protecting group to amines.[1]

3. Spill Management:

Personal Precautions: Avoid dust formation.[5]

Containment and Cleaning: Sweep up the spilled solid and place it into a suitable, labeled

container for disposal.[3] Do not allow the product to enter drains.[3]

4. Disposal:

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3]

Contaminated Materials: Dispose of contaminated gloves and other materials in accordance

with applicable laws and good laboratory practices.[3] Contaminated packaging should be

disposed of as unused product.[3]

Handling Workflow for Benzyl Succinimido Carbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://commonorganicchemistry.com/Common_Reagents/Benzyl_N-Succinimidyl_Carbonate/Benzyl_N-Succinimidyl_Carbonate.htm
http://commonorganicchemistry.com/Rxn_Pages/Cbz_Protection/Cbz_Protection_succinimidyl.htm
https://www.peptide.com/custdocs/MSDS%20CXZ092%20Z-OSu.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/83172
https://pubchem.ncbi.nlm.nih.gov/compound/83172
https://www.echemi.com/sds/n-benzyloxycarbonyloxysuccinimide-temppid160705006509.html
https://www.benchchem.com/product/b554293#personal-protective-equipment-for-handling-benzyl-succinimido-carbonate
https://www.benchchem.com/product/b554293#personal-protective-equipment-for-handling-benzyl-succinimido-carbonate
https://www.benchchem.com/product/b554293#personal-protective-equipment-for-handling-benzyl-succinimido-carbonate
https://www.benchchem.com/product/b554293#personal-protective-equipment-for-handling-benzyl-succinimido-carbonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

